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Compound of Interest

Compound Name: Hexyl 3-mercaptobutanoate

Cat. No.: B15192738

Hexyl 3-Mercaptobutanoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl 3-mercaptobutanoate, also known by its synonym hexyl 3-mercaptobutyrate, is a
specialty chemical primarily utilized as a flavoring agent in the food industry.[1][2] Its
characteristic fruity, spicy, and herbal aroma contributes to the sensory profile of various
products.[1][2] This technical guide provides a comprehensive overview of its chemical and
physical properties, a representative synthesis protocol, and an analysis of its applications,
designed for professionals in research and development.

Chemical Identity and Synonyms

Hexyl 3-mercaptobutanoate is systematically known as butanoic acid, 3-mercapto-, hexyl
ester. It is also referred to by several other names and codes in various regulatory and
commercial contexts.

Synonyms:

o Hexyl 3-mercaptobutyrate[3]
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e Hexyl 3-sulfanylbutanoate[1][2][3]
e 3-Mercaptobutanoic acid hexyl ester[1][3]
e« FEMA No. 4136[1][3]

Quantitative Data

A summary of the key quantitative data for hexyl 3-mercaptobutanoate is presented in the
table below for easy reference and comparison.

Property Value Unit
Molecular Formula C10H2002S

Molecular Weight 204.33 g/mol
CAS Number 796857-79-9

FEMA Number 4136

Appearance Colorless to pale yellow liquid

Assay 98.00 to 100.00 %

0.94900 to 0.95500 @ 25.00

Specific Gravity oc

, 1.45900 to 1.46500 @ 20.00
Refractive Index

°C
Boiling Point 268.00 @ 760.00 mm Hg °C
Flash Point 272.00 (133.33) °F (°C)

0.008000 @ 25.00 °C
Vapor Pressure ) mm/Hg
(estimated)

logP (o/w) 3.76 - 3.874 (estimated)

Solubilit Soluble in alcohol; very slightly
olubili
Y soluble in water.
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Data compiled from multiple sources.[1][2]

Experimental Protocols
Representative Synthesis: Fischer Esterification

While specific, detailed industrial synthesis protocols for hexyl 3-mercaptobutanoate are
proprietary, a standard and widely applicable method for its preparation is the Fischer
esterification of 3-mercaptobutanoic acid with hexanol. This acid-catalyzed reaction forms the
ester and water as a byproduct.

Reaction:

3-Mercaptobutanoic Acid + Hexanol = Hexyl 3-Mercaptobutanoate + Water
Materials:

» 3-Mercaptobutanoic acid

» Hexanol (in excess, can also serve as the solvent)

e Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

e Anhydrous sodium sulfate (for drying)

e Sodium bicarbonate solution (for neutralization)

» Organic solvent for extraction (e.qg., diethyl ether)

Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap (to remove water), combine 3-mercaptobutanoic acid and an excess of hexanol.

o Catalysis: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric
acid).

o Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in
the Dean-Stark trap, driving the equilibrium towards the product side. The reaction progress
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can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by the cessation of water collection or
TLC), allow the mixture to cool to room temperature.

o Neutralization: Carefully neutralize the excess acid by washing the reaction mixture with a
saturated solution of sodium bicarbonate.

o Extraction: Extract the ester into an organic solvent like diethyl ether.
» Drying: Dry the organic layer over anhydrous sodium sulfate.

 Purification: Filter to remove the drying agent and concentrate the solution under reduced
pressure to remove the solvent and excess hexanol. The crude product can be further
purified by vacuum distillation to yield pure hexyl 3-mercaptobutanoate.

Note: Due to the presence of the thiol group, care should be taken to avoid oxidative side
reactions. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can be
beneficial.

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of hexyl 3-
mercaptobutanoate via Fischer esterification.
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Fischer Esterification Workflow for Hexyl 3-Mercaptobutanoate Synthesis.
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Signaling Pathways

Following an extensive review of the scientific literature, no specific signaling pathways
associated with the biological activity or mechanism of action of hexyl 3-mercaptobutanoate
have been identified. Its primary role is documented as a flavoring substance, and toxicological
assessments have focused on its safety for consumption within this context. Research into its
potential interactions with cellular signaling pathways is not publicly available at this time.

Applications and Regulatory Status

The primary application of hexyl 3-mercaptobutanoate is as a flavoring agent in food and
beverages. It is designated as Generally Recognized as Safe (GRAS) by the Flavor and
Extract Manufacturers Association (FEMA), with the designation number 4136. This status is
based on a safety assessment of the substance for its intended use.

Conclusion

Hexyl 3-mercaptobutanoate is a well-characterized flavoring agent with established physical
and chemical properties. While detailed proprietary synthesis methods are not public, a general
synthesis can be achieved through Fischer esterification. The current body of scientific
literature does not indicate any known interactions with specific cellular signaling pathways,
reflecting its use and safety evaluation as an additive for its sensory properties. Further
research would be required to explore any potential biological activities beyond its role as a
flavoring compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms for Hexyl 3-mercaptobutanoate like hexyl 3-
mercaptobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192738#synonyms-for-hexyl-3-
mercaptobutanoate-like-hexyl-3-mercaptobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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